Cas no 2548994-58-5 (4-({4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile)

• Product Name: 4-({4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile
• CAS No: 2548994-58-5
• MF: C₁₈H₂₂N₆
• MW: 322.407482624054
• CID: 5312644
• PubChem ID: 154883529
• Update Time: 2025-06-08

4-({4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040710470
• 2548994-58-5
• F6619-7229
• 4-({4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile
• 4-[[4-[6-(Dimethylamino)-3-pyridazinyl]-1-piperazinyl]methyl]benzonitrile

• Inchi： 1S/C18H22N6/c1-22(2)17-7-8-18(21-20-17)24-11-9-23(10-12-24)14-16-5-3-15(13-19)4-6-16/h3-8H,9-12,14H2,1-2H3
• InChI Key： XDGVRWXHVFRSEW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CN2CCN(C3=NN=C(N(C)C)C=C3)CC2)C=C1

Computed Properties

• Exact Mass: 322.19059473g/mol
• Monoisotopic Mass: 322.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.8±50.0 °C(Predicted)
• pka: 8.73±0.10(Predicted)

Additional information on 4-({4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl}methyl)benzonitrile

4-({4-[6-(Dimethylamino)Pyridazin-3-Yl]Piperazin-1-Yl}Methyl)Benzonitrile: A Comprehensive Overview

4-({4-[6-(Dimethylamino)Pyridazin-3-Yl]Piperazin-1-Yl}Methyl)Benzonitrile is a complex organic compound with the CAS number 2548994-58-5. This compound belongs to the class of heterocyclic compounds, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and potential applications. The structure of this compound features a benzonitrile group attached to a piperazine ring, which is further substituted with a dimethylaminopyridazine moiety. This combination of functional groups makes it a promising candidate for various research and industrial applications.

The synthesis of 4-({4-[6-(Dimethylamino)Pyridazin-3-Yl]Piperazin-1-Yl}Methyl)Benzonitrile involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization. Recent advancements in catalytic methods have enabled the efficient synthesis of such complex molecules, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most significant applications of this compound lies in its potential as a building block for drug discovery. The presence of a benzonitrile group provides opportunities for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. Studies have shown that analogs of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 4-({4-[6-(Dimethylamino)Pyridazin-3-Yl]Piperazin-1-Yl}Methyl)Benzonitrile has been investigated for its electronic properties in materials science. Its heterocyclic structure contributes to its ability to act as a semiconductor material, making it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on optimizing its electronic properties through structural modifications and doping techniques.

The stability and reactivity of this compound are critical factors influencing its practical applications. Studies have demonstrated that the dimethylamino group enhances the basicity of the molecule, which can be advantageous in certain chemical reactions. However, care must be taken during storage and handling to avoid degradation under harsh conditions.

From an environmental perspective, understanding the fate and transport of 4-({4-[6-(Dimethylamino)Pyridazin-3-Yl]Piperazin-1-Yl}Methyl)Benzonitrile in natural systems is essential for assessing its potential ecological impact. Research has shown that this compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems.

In conclusion, 4-({4-[6-(Dimethylamino)Pyridazin-3-Yl]Piperazin-1-Yl}Methyl)Benzonitrile is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.